Cas no 1455358-05-0 (5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde)

• Product Name: 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde
• CAS No: 1455358-05-0
• MF: C₁₂H₁₄ClNO₃
• MW: 255.70
• CID: 5092450
• Update Time: 2025-06-08

5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)picolinaldehyde
• 5-chloro-3-(oxan-2-yloxymethyl)pyridine-2-carbaldehyde
• 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde

• Inchi： 1S/C12H14ClNO3/c13-10-5-9(11(7-15)14-6-10)8-17-12-3-1-2-4-16-12/h5-7,12H,1-4,8H2
• InChI Key： MDSOKLHAUKCVMB-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C=O)=C(C=1)COC1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde

Professional Introduction to 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde (CAS No. 1455358-05-0)

5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1455358-05-0, is characterized by its complex molecular structure, which includes a pyridine core, a chloro substituent, and an aldehyde functional group. The presence of an oxan-2-yloxy)methyl moiety further enhances its structural complexity, making it a promising candidate for various synthetic applications and biological studies.

The compound's molecular formula and structural features make it an intriguing subject for researchers exploring novel pharmacophores. The pyridine ring is a common scaffold in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloro group at the 5-position introduces electrophilic characteristics, which can be exploited in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. Additionally, the aldehyde group at the 2-position serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in synthetic chemistry have highlighted the utility of 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde in the development of novel therapeutic agents. For instance, researchers have demonstrated its potential in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The aldehyde functionality allows for easy conjugation with amines or other nucleophiles, facilitating the creation of Schiff bases or other heterocyclic compounds with enhanced biological activity. These derivatives have shown promise in preclinical studies as potential candidates for treating various conditions, including inflammatory disorders and neurological diseases.

The incorporation of the oxan-2-yloxy)methyl group into the molecular structure adds another layer of complexity and functionality. This moiety, derived from glycol ether chemistry, can influence the solubility and metabolic stability of the compound, making it more suitable for oral administration or other routes of delivery. Furthermore, the oxygen atom in the oxane ring can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity.

In the realm of medicinal biology, 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde has been investigated for its potential role in modulating enzyme activity and receptor binding. For example, studies have explored its interaction with cytochrome P450 enzymes, which are crucial in drug metabolism. The compound's structural features may allow it to inhibit or activate specific isoforms of these enzymes, thereby influencing drug clearance rates and therapeutic efficacy. Additionally, its ability to cross the blood-brain barrier has been examined in models of neurological disorders, suggesting its potential as a lead compound for central nervous system-targeted therapies.

The synthesis of 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes are often employed to achieve high yields and purity. These methods not only highlight the compound's synthetic versatility but also underscore the importance of modern chemical methodologies in pharmaceutical research.

The compound's unique structural features also make it a valuable tool for computational chemistry studies. Molecular modeling techniques can be used to predict how 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde interacts with biological targets at the atomic level. These simulations provide insights into binding mechanisms and can guide the design of more potent derivatives with improved pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify new therapeutic opportunities.

In conclusion, 5-chloro-3-[(oxan-2-yloxy)methyl]pyridine-2-carbaldehyde (CAS No. 1455358-05-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its complex structure, characterized by a pyridine core, chloro substituent, aldehyde functionality, and oxan-2-yloxy)methyl moiety, makes it a versatile scaffold for synthetic applications and biological investigations. Recent research highlights its utility in developing novel therapeutic agents targeting various disease pathways. As synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly important role in drug discovery and development.